Cas no 633336-82-0 (3,5-Difluoro-4-tert-butoxycarbonylaminomethylbenzonitrile)

• Product Name: 3,5-Difluoro-4-tert-butoxycarbonylaminomethylbenzonitrile
• CAS No: 633336-82-0
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 2141906
• Update Time: 2023-11-19

3,5-Difluoro-4-tert-butoxycarbonylaminomethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-tert-butoxycarbonylaminomethylbenzonitrile
• tert-Butyl 4-cyano-2,6-difluorobenzylcarbamate
• CID 92007197
• Carbamic acid, N-[(4-cyano-2,6-difluorophenyl)methyl]-, 1,1-dimethylethyl ester
• 3,5-Difluoro-4-tert-butoxycarbonylaminomethylbenzonitrile

• Inchi： 1S/C13H14F2N2O2/c1-13(2,3)19-12(18)17-7-9-10(14)4-8(6-16)5-11(9)15/h4-5H,7H2,1-3H3,(H,17,18)
• InChI Key： BSKNXRQZGQLNIW-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=C(C=1CNC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 361
• Topological Polar Surface Area: 62.1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 378.0±42.0 °C(Predicted)
• pka: 11.09±0.46(Predicted)